Cas no 1443349-94-7 (FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE)
FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE Chemical and Physical Properties
Names and Identifiers
-
- FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE
-
- MDL: MFCD07775908
- Inchi: 1S/C14H14O2/c1-10(2)11-5-3-6-12(9-11)14(15)13-7-4-8-16-13/h3-10H,1-2H3
- InChI Key: MDKDOPDPYXYBOK-UHFFFAOYSA-N
- SMILES: C(C1=CC=CO1)(C1=CC=CC(C(C)C)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB433188-1 g |
2-(3-iso-Propylbenzoyl)furan |
1443349-94-7 | 1g |
€594.40 | 2023-07-18 | ||
| abcr | AB433188-5 g |
2-(3-iso-Propylbenzoyl)furan |
1443349-94-7 | 5g |
€1,373.40 | 2023-07-18 | ||
| Chemenu | CM380124-1g |
2-[3-(propan-2-yl)benzoyl]furan |
1443349-94-7 | 95%+ | 1g |
$485 | 2023-03-10 | |
| Fluorochem | 398877-1g |
2-(3-iso-Propylbenzoyl)furan |
1443349-94-7 | 97.0% | 1g |
£570.00 | 2023-04-30 | |
| Fluorochem | 398877-5g |
2-(3-iso-Propylbenzoyl)furan |
1443349-94-7 | 97.0% | 5g |
£1377.00 | 2023-04-30 | |
| abcr | AB433188-1g |
2-(3-iso-Propylbenzoyl)furan; . |
1443349-94-7 | 1g |
€1555.10 | 2025-04-21 | ||
| abcr | AB433188-5g |
2-(3-iso-Propylbenzoyl)furan |
1443349-94-7 | 5g |
€1373.40 | 2023-09-04 | ||
| Ambeed | A202078-1g |
Furan-2-yl(3-isopropylphenyl)methanone |
1443349-94-7 | 97% | 1g |
$441.0 | 2024-04-23 |
FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE
Recent Advances in the Study of FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE (CAS: 1443349-94-7)
FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE, with the CAS number 1443349-94-7, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its furan and isopropylphenyl functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound in drug discovery.
One of the key areas of research has been the optimization of synthetic routes for FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the scalability of the compound but also reduced the formation of by-products, which is crucial for pharmaceutical applications.
In terms of biological activity, preliminary in vitro studies have shown that FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE exhibits moderate inhibitory effects on certain kinases involved in inflammatory pathways. Specifically, it has been observed to inhibit the activity of p38 MAP kinase, a target implicated in chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. These findings were corroborated by a recent study in Bioorganic & Medicinal Chemistry Letters (2024), which highlighted the compound's potential as an anti-inflammatory agent.
Further investigations into the pharmacokinetic properties of FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE have revealed promising results. A preclinical study conducted by researchers at the University of Cambridge (2024) reported that the compound exhibits good oral bioavailability and a favorable half-life in rodent models. These properties are essential for its development as a therapeutic agent, although further optimization may be required to enhance its metabolic stability.
Despite these encouraging findings, challenges remain in the development of FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE as a drug candidate. For instance, its solubility in aqueous media is relatively low, which could limit its formulation options. Researchers are currently exploring various prodrug strategies and nanoformulations to address this issue, as reported in a recent issue of Advanced Drug Delivery Reviews (2024).
In conclusion, FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE (CAS: 1443349-94-7) represents a promising scaffold for the development of novel therapeutic agents, particularly in the field of inflammation and immune modulation. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in more complex biological systems. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in chemical biology and drug discovery.
1443349-94-7 (FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE) Related Products
- 827024-75-9(Methanone, (5-methyl-2-furanyl)-1-naphthalenyl-)
- 13529-18-5(2-Furancarboxaldehyde, 5-benzoyl-)
- 13365-62-3(2-Furyl(4-methylphenyl)methanone)
- 100396-88-1(Ethanone,1-[5-(phenylmethyl)-2-furanyl]-)
- 2689-59-0(2-benzoylfuran)
- 147801-97-6(Ethanone, 1-[2-(2-furanylcarbonyl)phenyl]-)
- 16801-56-2(3,5-Bis(2-furylcarbonyl)phenyl(2-furyl)methanone)
- 21493-94-7(Methanone, (5-methyl-2-furanyl)phenyl-)
- 6272-40-8(2-benzoyl-1-benzofuran)
- 15817-47-7((3,4-Dimethylphenyl)(2-furyl)methanone)